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Compound of Interest

Compound Name: Cls-mpeg(2000)

Cat. No.: B10828963

Get Quote

Product Focus: Cholesterol-mPEG(2000) (Cls-mPEG / Chol-PEG2000) Application Area: Lipid

Nanoparticle (LNP) Formulation, Stealth Liposomes, Drug Delivery Current Status: Active

Support Topic

Executive Summary & Molecule Identification
Clarification on Nomenclature: In the context of drug delivery and LNP formulation, "Cls-
mPEG(2000)" refers to Cholesterol-mPEG(2000).[1] This is a conjugate of a hydrophobic

cholesterol anchor and a hydrophilic polyethylene glycol (PEG) tail (MW ~2000 Da).[2]

The Core Problem: Precipitation in Cls-mPEG(2000) arises from its amphiphilic nature. It is not

a simple solute; it is a self-assembling surfactant.

In Organic Solvents (Stock Prep): The cholesterol moiety drives solubility. It prefers non-

polar solvents (Chloroform, DCM). It has limited solubility in pure alcohols

(Ethanol/Methanol), which often leads to "crashing out" at high concentrations required for

LNP manufacturing.

In Aqueous Media (Formulation): The PEG moiety drives solubility.[2][3][4] However, above

the Critical Micelle Concentration (CMC), it forms micelles. If introduced too rapidly or at too
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high a concentration without proper mixing, the hydrophobic tails aggregate randomly,

forming visible white precipitates rather than stable nanoparticles.

Troubleshooting Module: The Physics of Solubility
Phase 1: Stock Solution Preparation (Organic Phase)
Most precipitation issues originate here. Users often attempt to dissolve Cls-mPEG in Ethanol

at room temperature at concentrations >10-20 mg/mL, leading to cloudiness.

Solvent Solubility Rating Recommended Use Notes

Chloroform Excellent (+++++) Primary Stock

Dissolves >50 mg/mL

easily. Best for

storage.

Dichloromethane

(DCM)
Excellent (++++) Alternative Stock

Good solubility; lower

boiling point than

chloroform.

Ethanol (100%) Moderate (++) LNP Formulation

Problem Area.

Requires heating

(37°C–50°C) for high

concentrations.

DMSO/DMF Good (+++) Chemical Conjugation

Hard to remove; avoid

for injectable

formulations if

possible.

Water Variable (Micelles) Final Buffer

Forms micelles. Do

not use for initial lipid

mixing.

Corrective Protocol: The "Warm Ethanol" Method If your workflow requires an Ethanol stock

(e.g., for microfluidic mixing):

Weigh the Cls-mPEG powder.

Add Ethanol to achieve 80% of final volume.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828963?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heat the solution to 40–50°C in a water bath. The solution should turn clear.

Vortex vigorously while warm.

Equilibrate to room temperature slowly. If it precipitates upon cooling, your concentration

exceeds the saturation limit (typically ~20-25 mg/mL for this specific conjugate in pure

ethanol).

Solution: Dilute the stock or maintain temperature during injection.

Phase 2: Aqueous Integration (The "Ouzo Effect")
Precipitation occurs when the organic stock contacts the aqueous buffer. This is governed by

the solvent-shifting rate.

The Mechanism: When Ethanol (solvent for lipid) mixes with Water (non-solvent for lipid), the

solubility of the Cholesterol tail drops to near zero.

Scenario A (Slow Mixing): The solvent concentration changes slowly. Cholesterol tails find

each other and form large, amorphous aggregates (Precipitate).

Scenario B (Rapid Mixing): The solvent environment changes instantly. Lipids are "trapped"

and forced to self-assemble into small, stable structures (LNPs/Micelles) to hide their

hydrophobic tails.

Corrective Protocol: Rapid Solvent Exchange

Never add water to the lipid stock. Always add the lipid stock to the stirring aqueous phase

(or use a T-mixer).

Flow Rate Ratio: Maintain a Water:Ethanol ratio of at least 3:1 (usually 4:1) during mixing to

ensure immediate micelle/LNP locking.

Turbulence: If mixing manually, vortex the aqueous buffer while injecting the lipid stream.

Visualizing the Failure Points
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The following diagram illustrates the phase behavior of Cls-mPEG(2000) and where the user is

likely encountering precipitation.

Phase 1: Organic Solubilization

Phase 2: Aqueous Mixing

Cls-mPEG(2000) Powder

Ethanol (Room Temp)
High Conc (>20mg/mL)

Ethanol (40-50°C)
High Conc

Chloroform
(Standard Stock)

Precipitate Type A:
Undissolved Flakes

Solubility Limit Exceeded

Slow Addition / Low ShearRapid Injection / T-Mixer

Ideal for LNP Evaporation Method

Precipitate Type B:
Amorphous Aggregates

Ouzo Effect Failure

Stable Micelles / LNPs
(Clear/Opalescent)

Kinetic Trapping

Click to download full resolution via product page

Caption: Figure 1: Solubility Phase Diagram. Red pathways indicate failure modes leading to

precipitation. Green pathways indicate successful formulation strategies.

Frequently Asked Questions (FAQs)
Q1: Can I sonicate the solution if Cls-mPEG precipitates?

Answer:

In Organic Solvents:Yes. Bath sonication at 40°C is highly effective for redissolving stock

solutions.
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In Aqueous Buffers:Use Caution. Probe sonication can generate high heat and shear,

potentially degrading the PEG chain or oxidizing the cholesterol. If you have a white

precipitate in water, sonication typically will not fix it—it usually indicates the lipids have

already aggregated irreversibly. You must restart the mixing process.

Q2: My solution is "cloudy" but I don't see flakes. Is this precipitation?

Answer: Not necessarily. Cls-mPEG(2000) forms micelles in water.[3][4][5][6][7] High

concentrations (>10 mg/mL) in water can appear opalescent or slightly hazy due to light

scattering by the micelles.

The Test: Centrifuge the sample at 10,000 x g for 5 minutes. If a pellet forms, it is

precipitation.[8] If it remains homogenous, it is a stable micellar suspension.

Q3: I am using "Cls-mPEG" for surface coating (Silanization), not LNPs. Why is it gelling?

Answer: If your product is actually mPEG-Silane (sometimes mislabeled or abbreviated as

Cls in materials science contexts) and not Cholesterol, it is reacting with moisture in the air.

Silanes hydrolyze and crosslink (polymerize) instantly in the presence of water.

Fix: Handle strictly under nitrogen/argon in a glovebox. Once gelled, it cannot be

redissolved. (Note: This is rare for drug development contexts but possible).

Q4: How do I filter sterilize high-concentration Cls-mPEG?

Answer:

Dissolve in ethanol/organic solvent first.

Use a PTFE (Teflon) or Nylon membrane filter (0.22 µm).

Do not use PES (Polyethersulfone) filters with high-concentration organics as the solvent

may attack the membrane or the lipid may bind to it.
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Molecular Therapy. (Foundational text on Ethanol dilution and lipid precipitation kinetics).

BroadPharm.mPEG-Cholesterol, MW 2,000 Product Data.[5] (Confirming solubility profiles:

Soluble in DCM/Chloroform, limited in alcohols).

Kulkarni, J. A., et al. (2018). On the Formation of Lipid Nanoparticles by Microfluidic Mixing.

ACS Nano. (Explains the "Ouzo effect" and why rapid mixing prevents precipitation).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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